Cas no 1698474-12-2 (4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide
• CAS No: 1698474-12-2
• MF: C₅H₆F₂N₄O
• MW: 176.124146938324
• CID: 5737418
• PubChem ID: 107345443
• Update Time: 2025-06-08

4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-804272
• 4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide
• 1698474-12-2
• 1H-Pyrazole-3-carboxamide, 4-amino-1-(difluoromethyl)-

• Inchi： 1S/C5H6F2N4O/c6-5(7)11-1-2(8)3(10-11)4(9)12/h1,5H,8H2,(H2,9,12)
• InChI Key： ZGBRYFPYJIXJOB-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C(C(N)=O)=N1)N)F

Computed Properties

• Exact Mass: 176.05096715g/mol
• Monoisotopic Mass: 176.05096715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 323.4±42.0 °C(Predicted)
• pka: 14.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide

Introduction to 4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide (CAS No. 1698474-12-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide, identified by the CAS number 1698474-12-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. The compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in drug design and development. The presence of both amino and carboxamide functional groups, coupled with a difluoromethyl substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural composition of 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide is characterized by a pyrazole ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This core structure is highly adaptable, allowing for modifications that can fine-tune its biological properties. The amino group at the 4-position and the carboxamide group at the 3-position provide opportunities for further derivatization, enabling the synthesis of a diverse array of analogs. Additionally, the difluoromethyl group at the 1-position introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to biological targets.

In recent years, there has been growing interest in pyrazole derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. Among these derivatives, 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide has shown particular promise in several preclinical studies. Its ability to interact with various biological targets makes it a valuable tool for researchers seeking to develop new therapeutic strategies.

One of the most compelling aspects of 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide is its potential as a lead compound for drug discovery. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity. This modification can significantly improve the pharmacokinetic properties of drug candidates, making them more suitable for clinical development. Furthermore, the presence of both amino and carboxamide groups allows for facile conjugation with other bioactive molecules, opening up possibilities for the development of prodrugs or targeted delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide with various biological targets with high accuracy. These studies have identified potential interactions with enzymes and receptors involved in critical cellular pathways. For instance, preliminary data suggest that this compound may inhibit certain kinases, which are often overexpressed in cancer cells. Such findings highlight its potential as an anticancer agent and justify further investigation into its mechanism of action.

The synthesis of 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide presents an interesting challenge due to the need to introduce multiple functional groups onto the pyrazole core while maintaining regioselectivity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes, making large-scale production more feasible. These advancements are crucial for facilitating further research and development efforts.

In conclusion, 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxamide (CAS No. 1698474-12-2) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery. As research in this area continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in chemical biology and medicinal chemistry.